Cas no 16801-74-4 (Benzenesulfonamide,N-cyclooctyl-4-methyl-)

• Product Name: Benzenesulfonamide,N-cyclooctyl-4-methyl-
• CAS No: 16801-74-4
• MF: C₁₅H₂₃NO₂S
• MW: 281.413623094559
• CID: 224184
• PubChem ID: 260972
• Update Time: 2025-04-19

Benzenesulfonamide,N-cyclooctyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-cyclooctyl-4-methyl-
• N-cyclooctyl-4-methylbenzenesulfonamide
• AC1L649P
• AC1Q6VYO
• CBMicro_017852
• N-(cyclooctyl)-4-methylbenzenesulfonamide
• N-cyclooctyl-4-methyl-benzenesulfonamide
• N-cyclooctyl-p-toluenesulfonamide
• N-Cyclooctyl-p-toluolsulfonamid
• NSC92821
• Oprea1_653119
• SR-01000227754
• MLS001001330
• SR-01000227754-1
• DTXSID80293897
• CHEMBL1486193
• AKOS001073118
• BRD-K38324426-001-05-0
• CHEBI:95261
• BIM-0017749.P001
• Q27167106
• HMS2814O18
• Z45537604
• 16801-74-4
• BRD-K38324426-001-06-8
• CCG-13967
• N-cyclooctyl-4-methylbenzene-1-sulfonamide
• 6104-68-3
• SMR000496897
• NSC-92821

• Inchi： 1S/C15H23NO2S/c1-13-9-11-15(12-10-13)19(17,18)16-14-7-5-3-2-4-6-8-14/h9-12,14,16H,2-8H2,1H3
• InChI Key： YXSWGHDOGYIRBI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC1CCCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 281.14509
• Monoisotopic Mass: 281.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17
• LogP: 4.85790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds